Cas no 2034377-84-7 (1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one)
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(7-fluoro-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-one
- 1-(7-fluoro-3,5-dihydro-2H-1,4-benzoxazepin-4-yl)propan-1-one
- Z1908361912
- 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
-
- Inchi: 1S/C12H14FNO2/c1-2-12(15)14-5-6-16-11-4-3-10(13)7-9(11)8-14/h3-4,7H,2,5-6,8H2,1H3
- InChI Key: LTKDIJRKCRGPTE-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)CN(C(CC)=O)CCO2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 259
- XLogP3: 1.5
- Topological Polar Surface Area: 29.5
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6543-4941-2μmol |
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one |
2034377-84-7 | 90%+ | 2μmol |
$85.5 | 2023-11-21 | |
| Life Chemicals | F6543-4941-5μmol |
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one |
2034377-84-7 | 90%+ | 5μmol |
$94.5 | 2023-11-21 | |
| Life Chemicals | F6543-4941-10μmol |
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one |
2034377-84-7 | 90%+ | 10μmol |
$103.5 | 2023-11-21 | |
| Life Chemicals | F6543-4941-20μmol |
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one |
2034377-84-7 | 90%+ | 20μmol |
$118.5 | 2023-11-21 | |
| Life Chemicals | F6543-4941-1mg |
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one |
2034377-84-7 | 90%+ | 1mg |
$81.0 | 2023-11-21 | |
| Life Chemicals | F6543-4941-2mg |
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one |
2034377-84-7 | 90%+ | 2mg |
$88.5 | 2023-11-21 | |
| Life Chemicals | F6543-4941-3mg |
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one |
2034377-84-7 | 90%+ | 3mg |
$94.5 | 2023-11-21 | |
| Life Chemicals | F6543-4941-4mg |
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one |
2034377-84-7 | 90%+ | 4mg |
$99.0 | 2023-11-21 | |
| Life Chemicals | F6543-4941-5mg |
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one |
2034377-84-7 | 90%+ | 5mg |
$103.5 | 2023-11-21 | |
| Life Chemicals | F6543-4941-10mg |
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one |
2034377-84-7 | 90%+ | 10mg |
$118.5 | 2023-11-21 |
1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
Additional information on 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one
Comprehensive Overview of 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one (CAS No. 2034377-84-7)
The compound 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one (CAS No. 2034377-84-7) is a fluorinated derivative of the benzoxazepine class, which has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The presence of a fluoro substituent at the 7-position of the benzoxazepine ring enhances its metabolic stability and bioavailability, making it a promising candidate for further investigation. Researchers are particularly interested in its role as a scaffold for designing novel bioactive molecules, given its ability to interact with various biological targets.
In recent years, the demand for fluorinated compounds like 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one has surged, driven by their applications in drug discovery and material science. The benzoxazepine core is known for its versatility, often serving as a key pharmacophore in central nervous system (CNS) therapeutics. This compound's propan-1-one moiety further contributes to its lipophilicity, which is crucial for blood-brain barrier penetration—a hot topic in neuropharmacology. As the scientific community explores new treatments for neurological disorders, such as anxiety and depression, this compound's structural attributes align with current trends in small-molecule drug development.
The synthesis and characterization of CAS No. 2034377-84-7 involve advanced techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and confirm the compound's structural integrity, which is critical for reproducibility in research. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes for such fluorinated heterocycles, addressing environmental concerns while maintaining efficiency. This dual focus on innovation and sustainability resonates with modern scientific priorities.
From a commercial perspective, 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one is of interest to pharmaceutical companies and academic labs alike. Its potential as a building block for drug candidates has led to increased patent filings and publications. Online searches for terms like "fluorinated benzoxazepine synthesis" or "CAS 2034377-84-7 applications" reflect this trend. Additionally, the compound's relevance to medicinal chemistry and biochemical assays makes it a frequent subject in scientific discussions, particularly in forums focused on CNS drug design.
In summary, 1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one represents a compelling area of study at the intersection of chemistry and pharmacology. Its structural complexity, combined with the therapeutic potential of the benzoxazepine framework, positions it as a valuable entity for future research. As the scientific community continues to explore its properties and applications, this compound is likely to remain a focal point in the evolving landscape of drug discovery and chemical innovation.
2034377-84-7 (1-(7-fluoro-2,3,4,5-tetrahydro-1,4-benzoxazepin-4-yl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)